Cas no 77481-12-0 (Butanoic acid,2-[[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]amino]-)

• Product Name: Butanoic acid,2-[[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]amino]-
• CAS No: 77481-12-0
• MF: C₁₆H₂₀N₂O₄S
• MW: 336.406002998352
• CID: 576690
• PubChem ID: 630680
• Update Time: 2025-04-19

Butanoic acid,2-[[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]amino]-
• (1)-2-(((5-(Dimethylamino)-1-naphthyl)sulphonyl)amino)butyric acid
• 2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]butanoic acid
• (±)-N-Dansyl-alpha-amino-n-butyric acid
• DL-Dansyl-alpha-amino-n-butyric acid
• DL-Dansyl-alpha-aminobutyric acid
• Dansyl-DL-alpha-aminobutyric acid
• SCHEMBL5706271
• Dansyl-dl-2-aminobutyric acid
• 2-{[5-(Dimethylamino)naphthalene-1-sulfonyl]amino}butanoic acid
• 2-(([5-(Dimethylamino)-1-naphthyl]sulfonyl)amino)butanoic acid #
• 77481-12-0
• WHTSAZUJHJPZOV-UHFFFAOYSA-N
• EINECS 278-692-0
• DTXSID80998673
• N-Dansyla-Aminobutyric Acid

• Inchi： 1S/C16H20N2O4S/c1-4-13(16(19)20)17-23(21,22)15-10-6-7-11-12(15)8-5-9-14(11)18(2)3/h5-10,13,17H,4H2,1-3H3,(H,19,20)
• InChI Key： WHTSAZUJHJPZOV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=CC=CC=12)N(C)C)(NC(C(=O)O)CC)(=O)=O

Computed Properties

• Exact Mass: 336.11437830g/mol
• Monoisotopic Mass: 336.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.029 g/l) (25 º C),

Butanoic acid,2-[[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]amino]- Security Information

• WGK Germany：3
• Storage Condition：−20°C